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Cat. No.: B165906 Get Quote

Butyl Octyl Phthalate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical properties

of Butyl Octyl Phthalate (BOP), a significant commercial plasticizer. The information is

curated for professionals in research and development, offering precise data, standardized

experimental methodologies, and a visualization of its metabolic fate.

Chemical Identity and Structure
Butyl octyl phthalate is the 1,2-benzenedicarboxylic acid, butyl octyl ester. It is a mixed ester

containing both a butyl and an octyl group attached to the phthalic acid backbone.[1][2][3]

IUPAC Name: 1-O-butyl 2-O-octyl benzene-1,2-dicarboxylate[4][5]

CAS Number: 84-78-6[1][2][3][4]

Molecular Formula: C₂₀H₃₀O₄[1][2][3][4][6]

Synonyms: Phthalic acid, butyl octyl ester; Octyl butyl phthalate; Plasticizer OBP; BOP[1][2]

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165906?utm_src=pdf-interest
https://www.benchchem.com/product/b165906?utm_src=pdf-body
https://www.benchchem.com/product/b165906?utm_src=pdf-body
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.ncbi.nlm.nih.gov/books/NBK596937/
https://www.chemnet.com/cas/en/84-78-6/butyl-octyl-phthalate.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
http://www.thegoodscentscompany.com/data/rw1413971.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.ncbi.nlm.nih.gov/books/NBK596937/
https://www.chemnet.com/cas/en/84-78-6/butyl-octyl-phthalate.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.ncbi.nlm.nih.gov/books/NBK596937/
https://www.chemnet.com/cas/en/84-78-6/butyl-octyl-phthalate.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.ncbi.nlm.nih.gov/books/NBK596937/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key physical and chemical properties of butyl octyl
phthalate. Data has been aggregated from various chemical databases and literature sources.

Table 2.1: General and Physical Properties
Property Value Source(s)

Molecular Weight 334.45 g/mol [1][2][6]

Appearance Colorless, oily liquid [7]

Odor Mild odor [7]

Density 1.012 g/cm³ (predicted) [3][8]

Boiling Point 377.1 - 378.0 °C @ 760 mmHg [3][4][8]

Melting Point -44 °C (Pour Point) [8]

Flash Point
200.1 - 200.10 °C (Closed

Cup)
[3][4]

Vapor Pressure 6.93 x 10⁻⁶ mmHg @ 25°C [3]

Refractive Index 1.493 [3]

Table 2.2: Solubility and Partitioning
Property Value Source(s)

Water Solubility
0.01151 mg/L @ 25 °C

(estimated)
[4]

LogP (Octanol/Water Partition

Coefficient)
6.71 - 6.90 (estimated) [4][9]

Experimental Protocols
The determination of the physical and chemical properties of chemical substances like butyl
octyl phthalate follows internationally recognized standards to ensure consistency and

reliability. The primary source for these methods are the OECD Guidelines for the Testing of

Chemicals.
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Determination of Boiling Point (OECD Guideline 103)
The boiling point is a key indicator of a substance's volatility.

Principle: This method determines the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. Common methods include using an ebulliometer, dynamic

vapor pressure measurement, or differential scanning calorimetry (DSC).

Apparatus: A jacketed boiling tube with a heating element, a sensitive temperature

measuring device, and a pressure measurement system.

Procedure (Ebulliometer Method):

The sample is placed in the ebulliometer.

The pressure is set to the desired level (e.g., 760 mmHg or 101.3 kPa).

The sample is heated, and the liquid and vapor phases are brought into equilibrium.

The temperature at which the liquid boils under the specified pressure is recorded as the

boiling point.

For substances that decompose on boiling, the measurement can be performed under

reduced pressure and the boiling point at standard pressure can be extrapolated.

Determination of Water Solubility (OECD Guideline 105)
Water solubility is a critical parameter for assessing the environmental fate and transport of a

chemical.

Principle: The column elution method is suitable for substances with low solubility. A solid

material, coated with the test substance, is packed into a column through which water is

passed. The concentration of the substance in the eluted water is measured until saturation

is reached.

Apparatus: A temperature-controlled column, a pump for water circulation, and an analytical

instrument to measure the substance's concentration in water (e.g., High-Performance Liquid

Chromatography - HPLC).
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Procedure:

A carrier material is coated with butyl octyl phthalate.

The coated material is packed into a chromatography column.

Distilled water is pumped through the column at a low, constant flow rate.

Fractions of the eluate are collected at regular intervals.

The concentration of butyl octyl phthalate in each fraction is determined by HPLC.

A plateau in concentration indicates that the saturation solubility has been reached.

Determination of the Partition Coefficient (n-
octanol/water) (OECD Guideline 123)
The octanol-water partition coefficient (Kow or LogP) is a measure of a chemical's lipophilicity

and is used to predict its bioaccumulation potential.

Principle: The slow-stirring method is employed for highly lipophilic substances like butyl
octyl phthalate to avoid the formation of emulsions. It involves gently stirring a biphasic

system of n-octanol and water with the test substance until partitioning equilibrium is

achieved.

Apparatus: A temperature-controlled, jacketed glass vessel, a low-speed stirrer, and

analytical equipment (e.g., Gas Chromatography-Mass Spectrometry - GC-MS) to determine

the concentration in each phase.

Procedure:

n-Octanol and water are pre-saturated with each other.

The two phases and the test substance are added to the vessel.

The mixture is stirred slowly for a prolonged period (24-48 hours or more) to allow for

equilibrium to be reached without forming an emulsion.
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Stirring is stopped, and the two phases are allowed to separate completely.

Aliquots are carefully sampled from both the n-octanol and water layers.

The concentration of butyl octyl phthalate in each phase is quantified using GC-MS.

The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the n-

octanol phase to the concentration in the aqueous phase.

Chemical Synthesis and Reactivity
Synthesis of Butyl Octyl Phthalate
Butyl octyl phthalate is typically produced through a two-step esterification process.

Step 1: Mono-ester Formation: Phthalic anhydride is first reacted with one of the alcohols

(e.g., n-butanol) at an elevated temperature (e.g., 90-130°C) to form the mono-butyl

phthalate half-ester.[10]

Step 2: Di-ester Formation: The second alcohol (e.g., n-octanol) and an esterification catalyst

(such as a strong mineral acid or a titanate catalyst) are added to the reaction mixture.[10]

The mixture is heated (e.g., 160-210°C) to drive the second esterification to completion,

forming the mixed butyl octyl phthalate diester.[10] The final product is often a mixture

including dibutyl phthalate and dioctyl phthalate alongside the desired butyl octyl phthalate.

[10][11]

Reactivity and Decomposition
Hydrolysis: Under alkaline conditions, phthalate esters can undergo hydrolysis. Butyl octyl
phthalate would first hydrolyze to form mono-butyl phthalate or mono-octyl phthalate and

the corresponding alcohol (octanol or butanol). Further hydrolysis yields phthalic acid and

both alcohols.

Thermal Decomposition: In the presence of polymers like PVC, the thermal decomposition of

phthalates can occur at lower temperatures than the phthalate alone.[12] Decomposition

products can include phthalic anhydride, the constituent alcohols (butanol and octanol), and

other compounds.[12]
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Biological Fate and Metabolism
Phthalates do not typically engage in specific signaling pathways in the manner of

pharmaceuticals but are known for their toxicological effects, often as endocrine disruptors. The

primary biological transformation is metabolism and excretion.

Metabolic Pathway of Butyl Octyl Phthalate
The metabolism of butyl octyl phthalate follows a general pathway common to other phthalate

esters. The initial step is the hydrolysis of the diester to its corresponding monoesters.

Phase I: Hydrolysis
(Intestinal Lipases/Esterases) Phase II: Conjugation

Butyl Octyl Phthalate
(C₂₀H₃₀O₄)

Mono-n-butyl Phthalate
(MBP)

+ H₂O
- Octanol

Mono-n-octyl Phthalate
(MOP)

+ H₂O
- Butanol

MBP Glucuronide

UDP-Glucuronosyl-
transferase (UGT)

Oxidized MOP Metabolites
Oxidation

(ω- and ω-1) MOP Glucuronide &
Oxidized Metabolite Glucuronides

UGT

Urinary Excretion

UGT

Click to download full resolution via product page

Caption: Metabolic pathway of Butyl Octyl Phthalate.

The metabolic process begins with the rapid hydrolysis of butyl octyl phthalate into its

monoester metabolites, mono-n-butyl phthalate (MBP) and mono-n-octyl phthalate (MOP), by

lipases and esterases primarily in the intestine.[13][14] The lower molecular weight monoester,

MBP, is largely excreted after conjugation with glucuronic acid.[13] The higher molecular weight

monoester, MOP, can undergo further Phase I metabolism, specifically oxidation of its alkyl

chain, before conjugation and subsequent urinary excretion.[14] This rapid metabolism and

excretion prevents significant bioaccumulation in higher animals.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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